N-(4-oxo-3-phenyl-4H-thiochromen-2-yl)furan-2-carboxamide

• IUPAC Name: N-(4-oxo-3-phenylthiochromen-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C20H13NO3S/c22-18-14-9-4-5-11-16(14)25-20(17(18)13-7-2-1-3-8-13)21-19(23)15-10-6-12-24-15/h1-12H,(H,21,23)
• InChI Key: DPUKSTWLNLJUBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC3=CC=CC=C3C2=O)NC(=O)C4=CC=CO4
• Molecular Formula: C20H13NO3S
• Molecular Weight: 347.4 g/mol

Description

“N-(4-oxo-3-phenyl-4H-thiochromen-2-yl)furan-2-carboxamide” is a chemical compound with the molecular formula C20H13NO3S. It’s a derivative of thiochromone.

Molecular Structure Analysis

The molecular structure of this compound involves a thiochromone derivative, which is a heterocyclic compound. The exact structure can be determined using techniques like X-ray crystallography, NMR spectroscopy, etc.

Chemical Reactions Analysis

The compound has been studied for its photochemical reaction mechanism. It was found that it undergoes an intersystem crossing to form a triplet state with π–π* character in certain solvents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various analytical techniques. The compound has a molecular weight of 347.387 Da.

Scientific Research Applications

Synthesis and Reactivity

The synthesis and reactivity of compounds related to N-(4-oxo-3-phenyl-4H-thiochromen-2-yl)furan-2-carboxamide have been extensively studied. For instance, Aleksandrov and El’chaninov (2017) described the synthesis of N-(1-Naphthyl)furan-2-carboxamide, leading to the development of compounds with potential for electrophilic substitution reactions, emphasizing its utility in organic synthesis Aleksandrov & El’chaninov, 2017.

Antimicrobial Activity

The search for new antimicrobial agents has also been a significant area of application. Chambhare et al. (2003) synthesized a series of compounds including N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide, demonstrating significant antibacterial and antimycobacterial activity, suggesting potential for the development of new antimicrobial drugs Chambhare et al., 2003.

Bio-imaging and Fluorescent Chemosensors

The compound and its derivatives have found applications in bio-imaging and as fluorescent chemosensors. Ravichandiran et al. (2020) developed a phenoxazine-based fluorescence chemosensor for discriminative detection of Cd2+ and CN− ions, showcasing its application in live cells and zebrafish larvae, highlighting its potential in environmental monitoring and biological research Ravichandiran et al., 2020.

Enzymatic Polymerization and Sustainable Materials

Furthermore, the synthesis of environmentally friendly polymers has been an area of interest. Jiang et al. (2015) demonstrated the enzymatic polymerization of furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides, indicating the compound's role in producing sustainable alternatives to traditional plastics Jiang et al., 2015.

Future Directions

The compound and its derivatives could be further studied for their potential applications in various fields. The unambiguous mechanism would not only guide the efficient application of such compounds, but also help develop more excellent compounds based on the thiochromone framework.